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An Objective Comparison of the Effects of NF110 and NF90 Knockdown for Researchers

Introduction to NF90 and NF110

Nuclear Factor 90 (NF90) and Nuclear Factor 110 (NF110) are protein isoforms produced by
the alternative splicing of the Interleukin Enhancer Binding Factor 3 (ILF3) gene.[1][2] These
proteins are highly abundant and ubiquitously expressed, sharing a common N-terminal and
central region but differing in their C-terminal domains.[1][2][3] Both NF90 and NF110 are
double-stranded RNA-binding proteins (dsRBPs) that form heterodimers with Nuclear Factor 45
(NF45), encoded by the ILF2 gene.[1] This NF45-NF90/NF110 complex is a versatile regulator
involved in a multitude of cellular processes, including transcription, RNA splicing, stabilization,
and translation.[1][4][5] Given their structural similarities and shared protein partner, studies
often investigate the effects of their combined knockdown. This guide provides a comparative
analysis of the functional consequences of depleting NF90 and NF110, primarily as a complex,
supported by experimental data.

Comparative Analysis of NFO0/NF110 Knockdown
Effects
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The depletion of the NFOO/NF110 complex has profound impacts on cellular physiology,
affecting everything from cell proliferation and survival to immune responses. Most studies
utilize siRNA or shRNA targeting sequences common to both isoforms, thus the reported
effects generally reflect the loss of the entire NFOO/NF110 pool.

Effects on Cell Proliferation, Cell Cycle, and
Differentiation

Knockdown of NFO9O/NF110 consistently leads to impaired cell growth and proliferation.[6][7] In
K562 erythroleukemia cells, depleting NFOO/NF110 attenuates the expression of transcription
factors that drive growth, such as MYC and EGR1, while promoting differentiation.[4][5] This
suggests that the NFOO/NF110 complex plays a crucial role in maintaining a proliferative state
over a differentiated one.[4][5] Furthermore, depletion of the complex can lead to the formation
of large, multinucleated cells, indicating a role in proper cell division.[6] In hepatocellular
carcinoma (HCC) cells, phosphorylation of NF90 by CDK2 is critical for stabilizing cyclin E1
MRNA,; a phosphorylation-deficient mutant of NF90 inhibits cell growth and causes G1 phase
arrest.[8]

Role in DNA Damage and Repair

The NF90/NF45 complex is implicated in DNA double-strand break (DSB) repair through the
nonhomologous end joining (NHEJ) pathway.[6] Cells depleted of NFOO/NF45 show an
accumulation of DSBs and increased sensitivity to ionizing radiation, pointing to a defect in
DNA repair mechanisms.[6]

Impact on Gene Expression and RNA Biogenesis

NF90/NF110 are key regulators of gene expression at multiple levels. They function as
transcriptional coactivators for immediate early genes like c-fos.[9][10] Knockdown of
NF90/NF110 reduces the induction of c-fos transcription in response to serum or EGF
stimulation.[9]

A significant function of these proteins is in the biogenesis of circular RNAs (circRNAS).[11][12]
[13] NF9O/NF110 promote the production of circRNAs in the nucleus by binding to intronic RNA
pairs.[11][13] Consequently, knockdown of NFOO/NF110 leads to a decrease in the expression

of circRNAs.[11][12]
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Function in Viral Infection and Immune Response

The NFO0/NF110 complex is a critical component of the host antiviral response. Upon viral
infection, NF9O/NF110 translocate from the nucleus to the cytoplasm.[1][11][13] This
relocalization has a dual effect: it decreases circRNA production and allows NF90/NF110 to
bind to viral mMRNAS, inhibiting their translation and subsequent viral replication.[1][11][12]
Knockdown of NFO0 has been shown to promote the replication of viruses like the Ebola virus
and influenza virus.[14] The complex is also involved in T-cell activation, where it promotes the
transcription of ribosomal DNA (rDNA) and is necessary for the expression of activation
markers.[15] Knockdown of NF45/NF90 significantly suppresses T-cell activation and
proliferation.[15]

Data Presentation: Summary of Knockdown Effects

The following tables summarize the key quantitative and qualitative effects observed upon
NF90/NF110 knockdown in various experimental models.

Table 1: Summary of Phenotypic Effects of NFO0/NF110 Knockdown
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Cellular Process

Observed Effect of

Model System Reference(s)
Affected Knockdown
) ) K562 erythroleukemia  Attenuated cell growth
Cell Proliferation ) ] [4][5]
cells and proliferation.
Slowed cell growth,
HelLa cells formation of [6]
multinucleated cells.
Decreased expression
) of MYC and EGR1;
Gene Expression K562 cells ) ) [4115]
increased expression
of KLF1.
Markedly reduced
induction of c-fos
C3H10T1/2 cells [9]
MRNA upon serum or
EGF stimulation.
Attenuated inducible
HEK?293 cells expression of EGR1, [10]
FOS, and JUN.
) ) ) Decreased expression
circRNA Biogenesis Hela, U20S cells ) [11][12]
of circRNAs.
Significantly inhibited
expression of
T-Cell Activation Jurkat, primary T-cells  activation marker [15]
CD69; suppressed
proliferation.
Increased sensitivity
] to ionizing radiation;
DNA Repair HelLa cells o [6]
reduced end-joining
activity.
Enhanced replication
Viral Replication Various of Ebola and influenza  [14]
viruses.
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Experimental Protocols: siRNA-Mediated
Knockdown of NFOO/NF110

This section provides a generalized protocol for the knockdown of NFOO/NF110 using small
interfering RNA (siRNA) in a mammalian cell line.

1. siRNA Design and Preparation

» Design: Design at least two to three distinct SiRNA sequences targeting the ILF3 gene. To
target both NF90 and NF110, select a target region within the common exons. A BLAST
search should be performed to ensure target specificity and avoid significant homology to
other genes.[16] Non-targeting or scrambled siRNAs should be used as negative controls.
[17]

» Preparation: Resuspend lyophilized siRNAs in RNase-free water to create a stock solution
(e.g., 20-50 uM). Store at -80°C.[17] Prepare working solutions by diluting the stock in an
appropriate siRNA dilution buffer.[18]

2. Cell Culture and Transfection

o Cell Seeding: Plate cells 18-24 hours before transfection. Cells should be healthy, at a low
passage number, and reach 50-75% confluency at the time of transfection.[18][19]

» Transfection Complex Preparation:

o For each transfection, dilute the siRNA duplex to the desired final concentration (e.g., 20-
80 pmols) in serum-free medium (e.g., Opti-MEM).[18]

o In a separate tube, dilute a suitable transfection reagent (e.g., Oligofectamine,
Lipofectamine) in serum-free medium according to the manufacturer's protocol.[18][19]

o Combine the diluted siRNA and transfection reagent, mix gently, and incubate at room
temperature for 15-45 minutes to allow the formation of siRNA-lipid complexes.[18]

e Transfection:

o Wash the cells once with serum-free medium.[18]
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o Add the transfection complexes to the cells.
o Incubate the cells at 37°C in a CO2 incubator for 5-7 hours.[18]

o Add growth medium, potentially with a higher serum concentration, without removing the
transfection mixture, and incubate for an additional 18-24 hours.[18]

3. Validation of Knockdown
o Harvesting: Harvest cells 24-72 hours post-transfection to assess knockdown efficiency.

» (RT-PCR: Isolate total RNA and perform quantitative reverse transcription PCR (qRT-PCR)
to measure the mRNA levels of ILF3. This confirms knockdown at the transcript level.

o Western Blot: Prepare total cell lysates and perform Western blotting using an antibody that
recognizes both NF90 and NF110 to confirm the reduction in protein levels. An antibody for a
housekeeping protein (e.g., actin, tubulin) should be used as a loading control.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 19. Knockdown of Target Genes by siRNA In Vitro - PMC [pmc.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [Comparing the effects of NF110 and NF90 knockdown].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419100/docs#comparing-the-effects-of-nf110-and-
nf90-knockdown]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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